Palladium-catalyzed decarboxylative ortho-amidation of O-methyl ketoximes with oxamic acids†

Chemical Communications Pub Date: 2019-09-25 DOI: 10.1039/C9CC06460E

Abstract

The first palladium-catalyzed ortho-amidation of ketoximes has been developed with readily available, easy to handle and environment-friendly N,N-disubstituted oxamic acids as the amidation sources. When N-monosubstituted oxamic acids are used as the substrates, the formed ortho-amidated ketoximes undergo further intramolecular cyclization to provide 3-methyleneisoindolinones.

Graphical abstract: Palladium-catalyzed decarboxylative ortho-amidation of O-methyl ketoximes with oxamic acids
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